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Compound of Interest

Compound Name: 4-Fluorobenzoyl chloride

Cat. No.: B041661 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 4-Fluorobenzoyl
chloride, a key reagent in organic synthesis. This document details its chemical identity,

physical properties, and provides illustrative experimental protocols for its application in

common synthetic transformations.

Chemical Identity and Properties
4-Fluorobenzoyl chloride, a colorless to pale yellow liquid with a pungent odor, is a versatile

building block in the synthesis of pharmaceuticals, agrochemicals, and other specialty

chemicals.[1] Its reactivity is primarily dictated by the acyl chloride functional group, which

readily participates in nucleophilic acyl substitution reactions.
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Identifier Value

IUPAC Name 4-fluorobenzoyl chloride[2]

CAS Number 403-43-0[1][2][3][4]

Molecular Formula C7H4ClFO[1][2][3][4]

Molecular Weight 158.56 g/mol [3][4]

Synonyms

p-Fluorobenzoyl chloride[3][4][5], 4-

Fluorobenzoic acid chloride[5], Benzoyl chloride,

4-fluoro-

Table 1: Chemical Identifiers and Synonyms

Property Value

Appearance Clear colorless to pale yellow liquid[1][2]

Purity ≥97%[3], ≥97.5% (GC)[2], 98%[5]

Boiling Point 82 °C at 20 mmHg[5]

Melting Point 10-12 °C[5]

Density 1.342 g/mL at 25 °C[5]

Refractive Index 1.5295-1.5335 at 20 °C[2], 1.532 at 20 °C[5]

Table 2: Physical and Chemical Properties

Key Synthetic Applications & Experimental
Protocols
4-Fluorobenzoyl chloride is a key intermediate in a variety of chemical reactions, most

notably in the formation of amides and in Friedel-Crafts acylation reactions.

Amide Synthesis
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The reaction of 4-Fluorobenzoyl chloride with primary or secondary amines is a robust and

efficient method for the synthesis of 4-fluorobenzamides. This transformation, often referred to

as the Schotten-Baumann reaction, typically proceeds under basic conditions to neutralize the

hydrochloric acid byproduct.

Detailed Experimental Protocol: Synthesis of N-benzyl-4-fluorobenzamide

This protocol is adapted from a procedure for the synthesis of amides in the bio-available

solvent Cyrene.

Materials:

4-Fluorobenzoyl chloride (59 µL, 0.5 mmol)

Benzylamine (55 µL, 0.5 mmol)

Triethylamine (77 µL, 0.55 mmol)

Cyrene (0.5 mL)

Water

Ethyl acetate (EtOAc)

Sodium sulfate

Procedure:

To a stirred solution of 4-fluorobenzoyl chloride in Cyrene at 0 °C, add triethylamine

followed by benzylamine.

Allow the reaction mixture to warm to room temperature and stir for 1 hour.

Add 5 mL of water to the mixture and stir for an additional hour.

Filter the resulting precipitate and wash with water.
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Dissolve the residue in ethyl acetate, dry over sodium sulfate, and remove the solvent under

reduced pressure to yield N-benzyl-4-fluorobenzamide.

Logical Workflow for Amide Synthesis:

4-Fluorobenzoyl Chloride
+

Amine (e.g., Benzylamine)
+

Base (e.g., Triethylamine)
Reaction at 0°C to RT

Solvent
(e.g., Cyrene)

Aqueous Workup
(Precipitation) Filtration & Washing Drying & Solvent Removal Amide Product

Click to download full resolution via product page

Caption: Workflow for the synthesis of amides from 4-Fluorobenzoyl chloride.

Friedel-Crafts Acylation
Friedel-Crafts acylation is a classic method for the formation of aryl ketones. In this reaction, 4-
Fluorobenzoyl chloride acts as the acylating agent in the presence of a Lewis acid catalyst to

introduce the 4-fluorobenzoyl group onto an aromatic ring.

General Experimental Protocol for Friedel-Crafts Acylation:

While a specific protocol for 4-Fluorobenzoyl chloride was not detailed in the provided search

results, a general procedure can be outlined.

Materials:

4-Fluorobenzoyl chloride

Aromatic substrate (e.g., anisole, toluene)

Lewis acid catalyst (e.g., AlCl₃, FeCl₃)

Anhydrous, non-polar solvent (e.g., dichloromethane, carbon disulfide)
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Ice-cold water

Aqueous base (e.g., 5% NaOH solution)

Drying agent (e.g., anhydrous MgSO₄)

Procedure:

In a round-bottom flask equipped with a stirrer and under an inert atmosphere, suspend the

Lewis acid catalyst in the anhydrous solvent.

Slowly add the 4-Fluorobenzoyl chloride to the suspension.

Add a solution of the aromatic substrate in the solvent dropwise to the reaction mixture.

Stir the mixture for a specified time at a controlled temperature.

Quench the reaction by carefully adding ice-cold water.

Separate the organic layer and wash it with an aqueous base and then with water.

Dry the organic layer over a drying agent, filter, and remove the solvent under reduced

pressure to obtain the crude product.

Purify the product by recrystallization or column chromatography.

Signaling Pathway for Friedel-Crafts Acylation:

Electrophile Generation

Electrophilic Aromatic Substitution

4-Fluorobenzoyl Chloride

Acylium Ion
(Electrophile)+ Lewis Acid

Lewis Acid
(e.g., AlCl₃)

Aromatic Ring Sigma Complex
(Intermediate)

+ Acylium Ion
Aryl Ketone

-H⁺
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Click to download full resolution via product page

Caption: Mechanism of the Friedel-Crafts acylation using 4-Fluorobenzoyl chloride.

Safety Information
4-Fluorobenzoyl chloride is a corrosive and moisture-sensitive compound. It should be

handled in a well-ventilated fume hood with appropriate personal protective equipment,

including gloves, safety glasses, and a lab coat. It is classified as a dangerous good for

transport. In case of contact with skin or eyes, it can cause severe burns. It is also harmful if

swallowed or inhaled.[1] Always consult the Safety Data Sheet (SDS) before handling this

chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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